Cas no 2137540-49-7 (3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline)
3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline Chemical and Physical Properties
Names and Identifiers
-
- 2137540-49-7
- 3-(5-amino-2-fluorophenyl)-2,6-difluoroaniline
- EN300-715076
- 3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline
-
- Inchi: 1S/C12H9F3N2/c13-9-3-1-6(16)5-8(9)7-2-4-10(14)12(17)11(7)15/h1-5H,16-17H2
- InChI Key: KZLNUCPWGGTRJJ-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=CC=1C1C(=CC=C(C=1)N)F)F)N
Computed Properties
- Exact Mass: 238.07178278g/mol
- Monoisotopic Mass: 238.07178278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 52Ų
3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-715076-0.05g |
3-(5-amino-2-fluorophenyl)-2,6-difluoroaniline |
2137540-49-7 | 0.05g |
$612.0 | 2023-06-01 | ||
| Enamine | EN300-715076-0.1g |
3-(5-amino-2-fluorophenyl)-2,6-difluoroaniline |
2137540-49-7 | 0.1g |
$640.0 | 2023-06-01 | ||
| Enamine | EN300-715076-0.25g |
3-(5-amino-2-fluorophenyl)-2,6-difluoroaniline |
2137540-49-7 | 0.25g |
$670.0 | 2023-06-01 | ||
| Enamine | EN300-715076-0.5g |
3-(5-amino-2-fluorophenyl)-2,6-difluoroaniline |
2137540-49-7 | 0.5g |
$699.0 | 2023-06-01 | ||
| Enamine | EN300-715076-1.0g |
3-(5-amino-2-fluorophenyl)-2,6-difluoroaniline |
2137540-49-7 | 1g |
$728.0 | 2023-06-01 | ||
| Enamine | EN300-715076-2.5g |
3-(5-amino-2-fluorophenyl)-2,6-difluoroaniline |
2137540-49-7 | 2.5g |
$1428.0 | 2023-06-01 | ||
| Enamine | EN300-715076-5.0g |
3-(5-amino-2-fluorophenyl)-2,6-difluoroaniline |
2137540-49-7 | 5g |
$2110.0 | 2023-06-01 | ||
| Enamine | EN300-715076-10.0g |
3-(5-amino-2-fluorophenyl)-2,6-difluoroaniline |
2137540-49-7 | 10g |
$3131.0 | 2023-06-01 |
3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline
Professional Introduction to Compound with CAS No. 2137540-49-7 and Product Name: 3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline
The compound with CAS No. 2137540-49-7 and the product name 3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense research interest. The presence of fluorine atoms at specific positions in its molecular structure contributes to its distinct chemical behavior, which has been extensively studied for potential applications in drug development.
Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The specific arrangement of fluorine atoms in 3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline plays a crucial role in modulating its pharmacological properties. This molecular design has been leveraged in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.
Recent research has highlighted the compound's potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, compounds like 3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline can modulate these pathways, leading to therapeutic effects. Studies have demonstrated that the fluorine atoms in this compound enhance its interaction with the active sites of kinases, improving its inhibitory activity.
In addition to its role in kinase inhibition, 3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline has shown promise in the development of antimicrobial agents. The structural features of this compound contribute to its ability to disrupt bacterial cell membranes, thereby exerting bactericidal effects. This has been particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial strategies are urgently needed.
The synthesis of 3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex fluorinated aromatic core of this compound. These synthetic approaches not only highlight the ingenuity of modern chemical synthesis but also underscore the importance of innovative methodologies in pharmaceutical research.
The pharmacokinetic properties of 3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline have been thoroughly investigated to optimize its therapeutic potential. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of fluorine atoms has been shown to influence these processes positively by enhancing lipophilicity and metabolic stability. These findings are crucial for designing effective drug formulations that ensure optimal bioavailability and efficacy.
Preclinical studies have provided valuable insights into the safety and efficacy of 3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline. Animal models have been used to evaluate its pharmacological effects across various disease models. The results from these studies indicate that the compound exhibits a favorable safety profile with minimal side effects at therapeutic doses. This has paved the way for further clinical investigations to assess its potential in human patients.
The development of 3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline aligns with broader trends in pharmaceutical innovation aimed at addressing unmet medical needs. The increasing demand for targeted therapies has driven research into novel molecular entities with tailored properties. Fluorinated aromatic compounds like this one represent a cornerstone of this innovation pipeline due to their versatility and tunability.
In conclusion, 3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline (CAS No. 2137540-49-7) is a remarkable compound with significant potential in pharmaceutical applications. Its unique structural features and functional properties make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new therapeutic applications for this compound, underscoring its importance in advancing medical science.
2137540-49-7 (3-(5-Amino-2-fluorophenyl)-2,6-difluoroaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)